Cas no 2172448-29-0 (4-cyclopentylthiane-4-carbaldehyde)

• Product Name: 4-cyclopentylthiane-4-carbaldehyde
• CAS No: 2172448-29-0
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 6286601
• PubChem ID: 165590671
• Update Time: 2025-05-23

4-cyclopentylthiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentylthiane-4-carbaldehyde
• 2172448-29-0
• EN300-1622470

• Inchi： 1S/C11H18OS/c12-9-11(5-7-13-8-6-11)10-3-1-2-4-10/h9-10H,1-8H2
• InChI Key： QILFAAIKQVSLPU-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)C1CCCC1

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-cyclopentylthiane-4-carbaldehyde

Research Brief on 4-cyclopentylthiane-4-carbaldehyde (CAS: 2172448-29-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-cyclopentylthiane-4-carbaldehyde (CAS: 2172448-29-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This thiane-based aldehyde derivative exhibits unique structural features that make it particularly valuable for the development of novel therapeutic agents. Recent studies have focused on its potential as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

Structural analysis reveals that the cyclopentyl-thiane framework provides optimal three-dimensional geometry for receptor binding, while the aldehyde functionality serves as a versatile handle for further chemical modifications. Computational modeling studies published in 2023 demonstrate that this compound shows favorable binding affinity to several protein targets, particularly in the central nervous system and metabolic disorder-related pathways.

In synthetic chemistry applications, 4-cyclopentylthiane-4-carbaldehyde has been employed as a chiral building block for asymmetric synthesis. A 2024 study in the Journal of Medicinal Chemistry reported its successful use in the preparation of novel γ-secretase modulators with improved blood-brain barrier permeability. The compound's stability under physiological conditions and its predictable reactivity profile make it particularly valuable for pharmaceutical development.

Recent pharmacological investigations have explored the compound's potential in neurodegenerative disease treatment. Preliminary in vitro studies indicate that derivatives of 4-cyclopentylthiane-4-carbaldehyde exhibit neuroprotective effects through modulation of oxidative stress pathways. The compound's unique ability to chelate metal ions while maintaining cell membrane permeability has been identified as a key factor in its biological activity.

The safety profile of 4-cyclopentylthiane-4-carbaldehyde has been evaluated in recent toxicological studies. While the parent compound shows acceptable cytotoxicity parameters in standard assays, researchers emphasize the need for careful structural optimization to minimize potential off-target effects. Current research focuses on developing prodrug derivatives to enhance bioavailability and tissue specificity.

From a commercial perspective, the synthesis and scale-up of 4-cyclopentylthiane-4-carbaldehyde have seen significant advancements. Recent patents describe improved synthetic routes that increase yield while reducing environmental impact. These developments position the compound as a viable candidate for industrial-scale pharmaceutical production.

Future research directions for 2172448-29-0 include exploration of its applications in targeted drug delivery systems and as a molecular probe for studying protein-ligand interactions. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of chemical biology research in the coming years.